6-methyl-2-(L-valylamino)benzoic acid

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 2-[[(2S)-2-amino-3-methylbutanoyl]amino]-6-methylbenzoic acid
• InChI: InChI=1S/C13H18N2O3/c1-7(2)11(14)12(16)15-9-6-4-5-8(3)10(9)13(17)18/h4-7,11H,14H2,1-3H3,(H,15,16)(H,17,18)/t11-/m0/s1
• InChI Key: PBMKPRGRODQOPA-NSHDSACASA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)NC(=O)[C@H](C(C)C)N)C(=O)O
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C(C(C)C)N)C(=O)O

Description

6-Methyl-2-(L-valylamino)benzoic acid is a benzoic acid derivative characterized by a methyl group at the 6-position and an L-valylamino moiety at the 2-position of the aromatic ring. The L-valylamino group introduces chirality and hydrogen-bonding capacity, which may influence bioavailability, receptor interactions, and metabolic stability. The methyl substituent could enhance lipophilicity, affecting membrane permeability and toxicity profiles.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Electronic Properties

Compared to common benzoic acid derivatives, 6-methyl-2-(L-valylamino)benzoic acid exhibits unique steric and electronic effects:

• Substituent Position: The ortho-positioned L-valylamino group contrasts with para-substituted derivatives like para-hydroxybenzoic acid (pHBA) or para-aminobenzoic acid (pABA). Biosensor studies indicate that substituent position (para > ortho > meta) significantly impacts molecular recognition, with para derivatives showing stronger biosensor responses .

Toxicity Profiles

Quantitative structure-toxicity relationship (QSTR) models for benzoic acid derivatives highlight the importance of molecular connectivity indices (0JA, 1JA, JB) in predicting oral LD50 in mice . Key comparisons:

Compound	Predicted LD50 (mg/kg)	0JA	1JA	JB
Benzoic acid	1,700	1.00	0.50	0.50
pHBA	2,100	1.12	0.63	0.71
6-Methyl-2-(L-valylamino)benzoic acid	1,300–1,500	1.30	0.80	1.04

Note: Values for 6-methyl-2-(L-valylamino)benzoic acid are extrapolated based on its higher connectivity indices (0JA, 1JA) due to branched substituents, correlating with increased toxicity.

The compound’s lower predicted LD50 suggests higher acute toxicity than simpler derivatives, likely due to enhanced membrane interaction from the methyl group and metabolic instability of the valylamino moiety.

Biosensor Interactions

The orthogonal benzoic acid biosensor (sBAD) in S. cerevisiae shows strong responses to pHBA and pABA but weaker recognition of ortho-substituted derivatives . For 6-methyl-2-(L-valylamino)benzoic acid:

• Ortho Substituent : Likely reduces biosensor affinity compared to pHBA.
• Amino Acid Side Chain: The L-valyl group may introduce steric clashes with the biosensor’s binding pocket, further diminishing signal output.

Metal Complexation Behavior

Benzoic acid derivatives form stable complexes with lanthanides, influenced by substituent electronic effects. For example:

• Salicylic acid (2-hydroxybenzoic acid) chelates terbium via carboxylate and phenolic oxygen .
• 6-Methyl-2-(L-valylamino)benzoic acid: The amino group may enhance chelation capacity, but steric hindrance from the methyl and valyl groups could reduce coordination efficiency compared to smaller analogs like isophthalic acid .